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Compound of Interest

1,3-
Compound Name:

Bis(isocyanatomethyl)cyclohexane

cat. No.: B1196688

This guide provides a comprehensive overview of 1,3-Bis(isocyanatomethyl)cyclohexane, a
significant chemical intermediate in polymer synthesis. It is intended for researchers, scientists,
and professionals in drug development and materials science.

Molecular Formula: C10H14N202[1][2][3][4]

Also represented as: CeH1o(CH2NCO)2[5]

Chemical Structure

1,3-Bis(isocyanatomethyl)cyclohexane is a cycloaliphatic diisocyanate.[4] Its structure
consists of a cyclohexane ring with two isocyanatomethyl groups attached at the 1 and 3
positions. The compound typically exists as a mixture of cis and trans isomers.
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Caption: Molecular structure of 1,3-Bis(isocyanatomethyl)cyclohexane.

Physicochemical Properties

The quantitative data for 1,3-Bis(isocyanatomethyl)cyclohexane are summarized in the table
below.
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Property Value Reference
Molecular Weight 194.23 g/mol [L1121[31[41[5]
CAS Number 38661-72-2 [21[3]14]1[5]
Appearance Colorless liquid [41[6]
Density 1.101 g/mL at 25 °C 516171

Refractive Index

n20/D 1.485

(516171

Vapor Pressure

0.4 mmHg at 98 °C

[5]16]

Purity (Assay)

=299%

[4]115]

Reactivity and Applications

1,3-Bis(isocyanatomethyl)cyclohexane is characterized by its two highly reactive isocyanate

(-NCO) groups.[4] This bifunctionality makes it a versatile chemical intermediate, particularly in

polymer chemistry.[4]

e Polymer Synthesis: It serves as a monomer for producing polyurethanes and polyureas. The

resulting polymers often exhibit enhanced elasticity, thermal stability, and chemical

resistance.[4] The cycloaliphatic nature of the molecule can impart improved UV stability

compared to aromatic isocyanates.[4]

o Cross-linking Agent: This compound is widely used as a cross-linking agent to improve the

durability, stability, and strength of adhesives, coatings, and gel polymer electrolytes.[4]

» Biomedical Applications: It has been utilized in the formation of biodegradable hydrogels for

applications such as controlled drug delivery and in fabricating niche-mimicking polymer

hydrogels for cancer research.

Isocyanates are incompatible with a wide range of compounds, including amines, alcohols,

aldehydes, ketones, and strong oxidizers, often resulting in exothermic reactions.[3][7][8]

Reactions with water can form amines and release carbon dioxide.[3][7][8]

Experimental Protocols
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Detailed experimental protocols for the synthesis and application of 1,3-
Bis(isocyanatomethyl)cyclohexane are specific to the desired outcome and are beyond the
scope of this general technical guide. For specific methodologies, researchers should consult
peer-reviewed scientific literature and established laboratory procedures for handling
isocyanates.

Logical Workflow for Application

The following diagram illustrates a generalized workflow for the application of 1,3-
Bis(isocyanatomethyl)cyclohexane in polymer synthesis.
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Caption: Generalized workflow for polymer synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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